Cas no 16069-43-5 (Phosphine oxide, bis(3,4-dimethylphenyl)phenyl-)

• Product Name: Phosphine oxide, bis(3,4-dimethylphenyl)phenyl-
• CAS No: 16069-43-5
• MF: C₂₂H₂₃OP
• MW: 334.391186952591
• CID: 1339925
• PubChem ID: 21138002
• Update Time: 2025-04-20

Phosphine oxide, bis(3,4-dimethylphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, bis(3,4-dimethylphenyl)phenyl-
• DTXSID101258457
• Bis(3,4-dimethylphenyl)phenylphosphine oxide
• 16069-43-5

• Inchi： 1S/C22H23OP/c1-16-10-12-21(14-18(16)3)24(23,20-8-6-5-7-9-20)22-13-11-17(2)19(4)15-22/h5-15H,1-4H3
• InChI Key： QIOYPCFOAOVRFV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(C)=C(C)C=1)(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 33.99729
• Monoisotopic Mass: 334.148652351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 0